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Compound of Interest

Compound Name: 4-(4-Oxocyclohexyl)benzonitrile

Cat. No.: B1316157

An In-depth Technical Guide on the Solubility of 4-(4-Oxocyclohexyl)benzonitrile in Organic
Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(4-Oxocyclohexyl)benzonitrile is a bifunctional organic molecule featuring a cyclohexanone
moiety and a benzonitrile group. This unigue structure makes it a valuable intermediate in the
synthesis of various active pharmaceutical ingredients (APIs) and other complex organic
molecules. A thorough understanding of its solubility in different organic solvents is paramount
for its effective use in synthesis, purification, and formulation processes within the
pharmaceutical and chemical industries.

This technical guide provides a comprehensive overview of the known solubility characteristics
of 4-(4-Oxocyclohexyl)benzonitrile. Due to the limited availability of precise quantitative
solubility data in public literature, this document summarizes the available qualitative
information and presents a detailed experimental protocol for the quantitative determination of
its solubility.

Physicochemical Properties

A summary of the key physicochemical properties of 4-(4-Oxocyclohexyl)benzonitrile is
presented in Table 1. These properties are crucial in understanding its solubility behavior.
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Table 1: Physicochemical Properties of 4-(4-Oxocyclohexyl)benzonitrile

Property Value Reference
CAS Number 73204-07-6 [1]
Molecular Formula C13H13NO [2][3]

Molar Mass 199.25 g/mol [2][3]
Appearance White to off-white crystalline )

solid

Melting Point 80-85 °C [4]

Boiling Point 367.3 £ 42.0 °C (Predicted) [5]

Density 1.12 + 0.1 g/cm? (Predicted) [5]

Solubility Profile

The solubility of 4-(4-Oxocyclohexyl)benzonitrile is dictated by its molecular structure, which
contains both nonpolar (cyclohexyl and benzene rings) and polar (ketone and nitrile) functional
groups. This dual nature suggests that its solubility will be significant in a range of organic
solvents.

Qualitative Solubility

Based on available data, a qualitative solubility profile of 4-(4-Oxocyclohexyl)benzonitrile in
various common organic solvents is summarized in Table 2.

Table 2: Qualitative Solubility of 4-(4-Oxocyclohexyl)benzonitrile

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1316157?utm_src=pdf-body
https://cymitquimica.com/cas/73204-07-6/
https://nj-finechem.com/products/nitrile/4-4-oxocyclohexyl-benzonitrile-cas-120105-47-1.html
https://www.nj-finechem.com/products/nitrile/benzonitrile-4-4-oxocyclohexyl-cas-142253-59-8.html
https://nj-finechem.com/products/nitrile/4-4-oxocyclohexyl-benzonitrile-cas-120105-47-1.html
https://www.nj-finechem.com/products/nitrile/benzonitrile-4-4-oxocyclohexyl-cas-142253-59-8.html
https://www.nbinno.com/article/pharmaceutical-intermediates/essential-organic-intermediate-understanding-4-4-oxocyclohexyl-benzonitrile-te
https://www.nbinno.com/article/pharmaceutical-intermediates/essential-organic-intermediate-understanding-4-4-oxocyclohexyl-benzonitrile-te
https://www.chembk.com/en/chem/Benzonitrile,%204-(4-oxocyclohexyl)-
https://www.chembk.com/en/chem/Benzonitrile,%204-(4-oxocyclohexyl)-
https://www.benchchem.com/product/b1316157?utm_src=pdf-body
https://www.benchchem.com/product/b1316157?utm_src=pdf-body
https://www.benchchem.com/product/b1316157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1316157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Solvent Solvent Type Predicted Solubility Reference
Water Protic Low [2][3]
Ethanol Protic Soluble [2][3]
Dichloromethane )

Aprotic Soluble [2]
(DCM)
Dimethylformamide )

Aprotic Soluble [4]
(DMF)
Tetrahydrofuran (THF)  Aprotic Soluble [4]
Acetone Aprotic Soluble [3]

The low solubility in water is expected due to the predominantly non-polar nature of the
molecule.[2] Its solubility in polar aprotic solvents like DMF, THF, and acetone, as well as in a
protic solvent like ethanol, can be attributed to the presence of the polar ketone and nitrile
groups, which can engage in dipole-dipole interactions and hydrogen bonding (with protic
solvents).[2][3][4]

Experimental Protocol for Quantitative Solubility
Determination

To obtain precise solubility data, a standardized experimental protocol is necessary. The
following section details a robust method for the quantitative determination of the solubility of 4-
(4-Oxocyclohexyl)benzonitrile in an organic solvent of interest.

Materials

* 4-(4-Oxocyclohexyl)benzonitrile (purity >97%)
o Selected organic solvents (analytical grade)
« Scintillation vials or sealed test tubes

o Temperature-controlled shaker or incubator
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Analytical balance
Syringe filters (0.22 pum, solvent-compatible)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or Gas Chromatography (GC) system

Volumetric flasks and pipettes

Procedure

o Preparation of Saturated Solutions:

[e]

Add an excess amount of 4-(4-Oxocyclohexyl)benzonitrile to a series of vials, each
containing a known volume of a specific organic solvent. The excess solid is crucial to
ensure that a saturated solution is achieved.

Seal the vials to prevent solvent evaporation.

Place the vials in a temperature-controlled shaker set to a constant temperature (e.g., 25
°C).

Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is
reached.

Sample Collection and Preparation:

After the equilibration period, allow the vials to stand undisturbed for a short time to let the
excess solid settle.

Carefully withdraw a known volume of the supernatant using a pipette, ensuring no solid
particles are disturbed.

Filter the collected supernatant through a 0.22 um syringe filter into a clean vial to remove
any remaining microscopic solid particles.

Dilute the filtered saturated solution with the same solvent to a concentration that falls
within the linear range of the analytical method (HPLC or GC).
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» Analytical Quantification:

o Prepare a series of standard solutions of 4-(4-Oxocyclohexyl)benzonitrile of known
concentrations in the solvent of interest.

o Analyze the standard solutions using a validated HPLC or GC method to generate a
calibration curve.

o Analyze the diluted sample solution under the same conditions.

o Determine the concentration of 4-(4-Oxocyclohexyl)benzonitrile in the diluted sample by
interpolating from the calibration curve.

» Calculation of Solubility:

o Calculate the concentration of the original saturated solution by multiplying the determined
concentration by the dilution factor.

o Express the solubility in appropriate units, such as g/100 mL or mol/L.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the logical workflow for the experimental determination of the
solubility of 4-(4-Oxocyclohexyl)benzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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